Cas no 760-94-1 (Dimethyl 2-bromopentanedioate)

• Product Name: Dimethyl 2-bromopentanedioate
• CAS No: 760-94-1
• MF: C₇H₁₁BrO₄
• MW: 239.063842058182
• MDL: MFCD00043630
• CID: 570522
• PubChem ID: 136575
• Update Time: 2025-04-19

Dimethyl 2-bromopentanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-bromopentanedioate
• Pentanedioic acid,2-bromo-, 1,5-dimethyl ester
• 2-Brom-glutarsaeure-dimethylester
• 2-bromo-glutaric acid dimethyl ester
• dimethyl-2-bromoglutarate
• methyl 2-bromopentanedioate
• Pentanedioic acid,2-bromo-,dimethyl ester
• CS-0139396
• MFCD00043630
• 760-94-1
• Dimethyl alpha-bromoglutarate
• SY126393
• 1,5-DIMETHYL 2-BROMOPENTANEDIOATE
• Dimethyl .alpha.-bromoglutarate
• AS-58435
• MUPSZQADJPIQMZ-UHFFFAOYSA-N
• W10902
• FT-0765208
• Dimethyl a-bromoglutarate
• SCHEMBL868172
• Dimethyl 2-bromopentanedioate, AldrichCPR
• DTXSID70997357
• AKOS022177957
• DIMETHYLA-BROMOGLUTARATE
• Pentanedioic acid, 2-bromo-, dimethyl ester
• EN300-43427
• DB-129772

• MDL： MFCD00043630
• Inchi： 1S/C7H11BrO4/c1-11-6(9)4-3-5(8)7(10)12-2/h5H,3-4H2,1-2H3
• InChI Key： MUPSZQADJPIQMZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 237.98400
• Monoisotopic Mass: 237.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 135 ºC (11 Torr)
• Flash Point: 99.1±23.2 ºC,
• Refractive Index: 1.4631 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• PSA: 52.60000
• LogP: 0.87610

Dimethyl 2-bromopentanedioate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312-P330
• Storage Condition：Inert atmosphere,2-8°C(BD125361)